Cas no 1448073-18-4 (N-[2-(1H-indol-3-ylsulfanyl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide)

• Product Name: N-[2-(1H-indol-3-ylsulfanyl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide
• CAS No: 1448073-18-4
• MF: C₁₇H₁₈N₄O₂S
• MW: 342.415421962738
• CID: 5844347
• PubChem ID: 71789399
• Update Time: 2025-11-01

N-[2-(1H-indol-3-ylsulfanyl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1H-indol-3-ylsulfanyl)ethyl]-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• N-[2-(1H-indol-3-ylsulfanyl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide
• N-(2-((1H-indol-3-yl)thio)ethyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide
• AKOS024539204
• 1448073-18-4
• F6211-0396

• Inchi： 1S/C17H18N4O2S/c22-17(14-10-16-21(20-14)7-3-8-23-16)18-6-9-24-15-11-19-13-5-2-1-4-12(13)15/h1-2,4-5,10-11,19H,3,6-9H2,(H,18,22)
• InChI Key： BEHBXSSFKVYFLW-UHFFFAOYSA-N
• SMILES： O1CCCN2N=C(C(NCCSC3C4=C(NC=3)C=CC=C4)=O)C=C12

Computed Properties

• Exact Mass: 342.11504700g/mol
• Monoisotopic Mass: 342.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.2Ų

Additional information on N-[2-(1H-indol-3-ylsulfanyl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide

Comprehensive Analysis of N-[2-(1H-indol-3-ylsulfanyl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (CAS 1448073-18-4)

The compound N-[2-(1H-indol-3-ylsulfanyl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide, identified by its CAS number 1448073-18-4, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines an indole moiety linked via a sulfanyl ethyl bridge to a pyrazolo[3,2-b][1,3]oxazine core, culminating in a carboxamide functional group. This unique architecture has garnered attention for its possible applications in drug discovery, particularly in targeting enzyme modulation and receptor interactions.

Recent trends in scientific literature highlight growing interest in heterocyclic compounds like N-[2-(1H-indol-3-ylsulfanyl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide due to their versatility in medicinal chemistry. Researchers frequently search for terms such as "indole derivatives in drug design" and "pyrazolo-oxazine applications," reflecting the compound's relevance to current therapeutic development. Its structural features suggest potential bioactivity against inflammatory pathways and neurological targets, aligning with the demand for novel small-molecule therapeutics.

The synthesis of CAS 1448073-18-4 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation, which are critical topics in modern synthetic chemistry. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its purity and structural integrity. These methodologies are frequently queried in academic and industrial settings, emphasizing the compound's technical significance.

From a pharmacological perspective, the indole-sulfanyl-pyrazolooxazine scaffold exhibits promising structure-activity relationship (SAR) profiles. Computational studies suggest favorable binding affinities to specific protein targets, making it a candidate for further in vitro and in vivo testing. Such properties resonate with trending searches like "computer-aided drug design 2024" and "emerging bioactive scaffolds," underscoring its alignment with cutting-edge research priorities.

In conclusion, N-[2-(1H-indol-3-ylsulfanyl)ethyl]-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxamide (1448073-18-4) exemplifies the convergence of synthetic complexity and therapeutic potential. Its study addresses key questions in contemporary chemistry and biomedicine, from "how to optimize heterocyclic drug candidates" to "role of sulfur bridges in pharmacology." As research progresses, this compound may unlock new avenues for treating complex diseases while serving as a benchmark for rational drug design methodologies.